Cas no 859178-97-5 ((4-Bromo-cyclohexyl)-dimethyl-amine)

• Product Name: (4-Bromo-cyclohexyl)-dimethyl-amine
• CAS No: 859178-97-5
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 2155176
• Update Time: 2025-07-02

(4-Bromo-cyclohexyl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-cyclohexyl)-dimethyl-amine
• (4-Bromocyclohexyl)dimethylamine
• 4-bromo-N,N-dimethylcyclohexan-1-amine
• AM101370

• Inchi： 1S/C8H16BrN/c1-10(2)8-5-3-7(9)4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： YYNPBWVCXRESJT-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 222.5±33.0 °C at 760 mmHg
• Flash Point: 88.4±25.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

(4-Bromo-cyclohexyl)-dimethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on (4-Bromo-cyclohexyl)-dimethyl-amine

Introduction to (4-Bromo-cyclohexyl)-dimethyl-amine (CAS No. 859178-97-5)

(4-Bromo-cyclohexyl)-dimethyl-amine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. With a CAS number of 859178-97-5, this compound has garnered attention for its potential applications in the synthesis of various bioactive molecules. The presence of both bromine and amine functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The molecular structure of (4-Bromo-cyclohexyl)-dimethyl-amine consists of a cyclohexane ring substituted with a bromine atom at the fourth position and two methyl groups attached to the nitrogen atom of an amine group. This configuration imparts specific reactivity that is exploited in synthetic chemistry, enabling the formation of complex derivatives. The bromine atom, in particular, serves as a valuable handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively.

In recent years, there has been a surge in research focusing on the development of new methodologies for constructing nitrogen-containing heterocycles, which are prevalent in many pharmacologically active compounds. The utility of (4-Bromo-cyclohexyl)-dimethyl-amine lies in its ability to serve as a precursor for such heterocycles. For instance, it can be transformed into imidazoles, pyrazoles, and pyrimidines through condensation reactions with appropriate carbonyl compounds or heterocumulenes. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling applications of (4-Bromo-cyclohexyl)-dimethyl-amine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the structure of this compound to include pharmacophores that interact specifically with kinase active sites, researchers have been able to develop potent inhibitors. For example, derivatives of (4-Bromo-cyclohexyl)-dimethyl-amine have been investigated as inhibitors of tyrosine kinases, which are overactive in many types of cancer. These studies highlight the compound's potential as a building block for next-generation anticancer drugs.

The pharmaceutical industry has also explored the use of (4-Bromo-cyclohexyl)-dimethyl-amine in the development of central nervous system (CNS) drugs. The amine moiety is particularly relevant here, as it can be used to modulate neurotransmitter activity. For instance, derivatives have been synthesized and evaluated for their effects on serotonin and dopamine receptors, which are involved in mood regulation and cognitive function. The bromine substituent allows for further derivatization to fine-tune pharmacokinetic properties such as solubility and blood-brain barrier penetration.

In addition to its pharmaceutical applications, (4-Bromo-cyclohexyl)-dimethyl-amine has found utility in agrochemical research. The ability to introduce various functional groups into its structure makes it a valuable intermediate for synthesizing pesticides and herbicides. For example, it can be converted into compounds that exhibit insecticidal activity by incorporating additional nitrogen-containing groups or by modifying the cyclohexane ring itself. These efforts contribute to the ongoing quest for environmentally friendly and effective crop protection agents.

The synthesis of complex molecules often requires multi-step processes involving multiple reagents and catalysts. However, the use of (4-Bromo-cyclohexyl)-dimethyl-amine as an intermediate can streamline these processes by providing a common scaffold that can be modified at multiple positions. This efficiency is particularly important in industrial settings where cost-effectiveness and scalability are critical factors. Recent advances in catalytic methods have further enhanced the utility of this compound by enabling more selective and efficient transformations.

The safety profile of any chemical compound is paramount before it can be widely adopted for industrial or pharmaceutical use. While (4-Bromo-cyclohexyl)-dimethyl-amine has shown great promise in various applications, its handling requires adherence to standard laboratory protocols to ensure worker safety and environmental protection. Proper storage conditions must be maintained to prevent degradation or unwanted side reactions from occurring.

In conclusion, (4-Bromo-cyclohexyl)-dimethyl-amine (CAS No. 859178-97-5) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules ranging from pharmaceuticals to agrochemicals. As research continues to uncover new methodologies for functionalization and application development, this compound is poised to remain at the forefront of chemical innovation.